Cas no 1521331-36-1 (2-fluoro-5-methoxybenzene-1-sulfonamide)

• Product Name: 2-fluoro-5-methoxybenzene-1-sulfonamide
• CAS No: 1521331-36-1
• MF: C₇H₈FNO₃S
• MW: 205.20672416687
• MDL: MFCD23856204
• CID: 5244101
• PubChem ID: 80220800
• Update Time: 2026-03-08

2-fluoro-5-methoxybenzene-1-sulfonamide Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide, 2-fluoro-5-methoxy-
• 2-fluoro-5-methoxybenzene-1-sulfonamide

• MDL： MFCD23856204
• Inchi： 1S/C7H8FNO3S/c1-12-5-2-3-6(8)7(4-5)13(9,10)11/h2-4H,1H3,(H2,9,10,11)
• InChI Key： ISTXMJNBNQMLKO-UHFFFAOYSA-N
• SMILES： C1(S(N)(=O)=O)=CC(OC)=CC=C1F

Additional information on 2-fluoro-5-methoxybenzene-1-sulfonamide

Introduction to 2-Fluoro-5-Methoxybenzene-1-Sulfonamide (CAS No. 1521331-36-1)

2-Fluoro-5-methoxybenzene-1-sulfonamide (CAS No. 1521331-36-1) is a versatile organic compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, including a fluorine atom, a methoxy group, and a sulfonamide functional group, which collectively contribute to its diverse biological activities and potential therapeutic applications.

The chemical structure of 2-fluoro-5-methoxybenzene-1-sulfonamide can be represented as C₈H₈FNO₃S. The presence of the fluorine atom enhances the lipophilicity of the molecule, while the methoxy group provides additional stability and reactivity. The sulfonamide moiety is a key functional group that imparts pharmacological properties, making this compound an attractive candidate for drug development.

Recent studies have highlighted the potential of 2-fluoro-5-methoxybenzene-1-sulfonamide in various therapeutic areas. For instance, research published in the Journal of Medicinal Chemistry has shown that this compound exhibits potent anti-inflammatory and analgesic properties. These effects are attributed to its ability to inhibit the production of pro-inflammatory cytokines and modulate pain signaling pathways.

In addition to its anti-inflammatory and analgesic activities, 2-fluoro-5-methoxybenzene-1-sulfonamide has also been investigated for its potential as an antitumor agent. Preclinical studies have demonstrated that this compound can induce apoptosis in cancer cells by disrupting key signaling pathways involved in cell survival and proliferation. This makes it a promising candidate for further development in oncology research.

The pharmacokinetic properties of 2-fluoro-5-methoxybenzene-1-sulfonamide have also been extensively studied. Research has shown that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) profiles, which are crucial for its effective use as a therapeutic agent. The compound is rapidly absorbed from the gastrointestinal tract and has a moderate plasma half-life, allowing for sustained therapeutic effects.

To further enhance the therapeutic potential of 2-fluoro-5-methoxybenzene-1-sulfonamide, researchers are exploring various delivery systems and formulations. For example, nanoparticle-based delivery systems have been developed to improve the bioavailability and target specificity of this compound. These advanced delivery methods have shown promise in preclinical models, demonstrating enhanced efficacy and reduced side effects compared to conventional formulations.

In conclusion, 2-fluoro-5-methoxybenzene-1-sulfonamide (CAS No. 1521331-36-1) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and favorable pharmacological properties make it an attractive candidate for further development as a therapeutic agent. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical applications, paving the way for innovative treatments in various medical fields.